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Compound of Interest

Compound Name: 2-[(2-Methylpentyl)oxy]aniline

CAS No.: 946682-13-9

Cat. No.: B1390006

Get Quote

CAS Number: 946682-13-9 Target Audience: Medicinal Chemists, Process Development

Scientists Version: 1.0

Executive Summary & Strategic Analysis
This technical guide details the synthesis of 2-[(2-methylpentyl)oxy]aniline, a functionalized

aniline intermediate often utilized in the development of GPCR ligands, kinase inhibitors, and

liquid crystal materials.

The structural core—an ortho-alkoxy aniline—presents a specific synthetic challenge: installing

a branched alkyl chain (2-methylpentyl) adjacent to a nucleophilic nitrogen. While direct

alkylation of 2-aminophenol is possible, it often leads to competing N-alkylation. Therefore, the

Nitro-Reduction Route is the superior, high-fidelity approach. This pathway ensures

regiospecific O-alkylation followed by a clean reduction of the nitro group to the amine.

Retrosynthetic Logic
Target: 2-[(2-Methylpentyl)oxy]aniline[1][2][3]
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Disconnection: Ether linkage (

) and Nitro-to-Amine reduction.

Precursors: 2-Nitrophenol and 1-Bromo-2-methylpentane (or 1-Iodo-2-methylpentane).

Synthetic Route Visualization
The following diagram outlines the critical process flow, including reagents and decision nodes.

Starting Materials:
2-Nitrophenol + 1-Bromo-2-methylpentane

Step 1: O-Alkylation (Williamson Ether)
Reagents: K2CO3, DMF, 80°C
Mechanism: SN2 Substitution

 Base-mediated deprotonation

Intermediate:
1-(2-Methylpentyloxy)-2-nitrobenzene

 4-6h reaction time

Step 2: Nitro Reduction
Reagents: H2 (1 atm), 10% Pd/C, MeOH

Alt: Fe/NH4Cl (if halogens present)

 Catalytic Hydrogenation

Target Product:
2-[(2-Methylpentyl)oxy]aniline

(CAS 946682-13-9)

 Filtration & Concentration

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway ensuring regiospecific O-alkylation followed by nitro

reduction.
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Step-by-Step Experimental Protocols
Step 1: O-Alkylation of 2-Nitrophenol
This step utilizes a Williamson Ether Synthesis. The choice of base and solvent is critical. We

utilize Potassium Carbonate (

) in Dimethylformamide (DMF).

Why this choice? Sodium hydride (NaH) is faster but poses higher safety risks (hydrogen

evolution) and requires strictly anhydrous conditions.

is robust, easily handled, and the elevated temperature (

) compensates for the slight steric hindrance of the

-branched 2-methylpentyl bromide.

Materials & Stoichiometry
Reagent Equiv. Role

2-Nitrophenol 1.0 Substrate (Nucleophile)

1-Bromo-2-methylpentane 1.2 Electrophile (Alkylating Agent)

Potassium Carbonate (

)
2.0 Base

Potassium Iodide (KI) 0.1 Catalyst (Finkelstein)

DMF (Anhydrous) 10 vol Solvent

Protocol
Setup: Charge a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser with 2-nitrophenol (1.0 equiv) and anhydrous DMF (10 mL/g).

Deprotonation: Add powdered

(2.0 equiv) in a single portion. Stir at room temperature for 15 minutes. The solution will turn
bright yellow/orange due to the formation of the nitrophenoxide anion.
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Addition: Add potassium iodide (0.1 equiv) followed by the dropwise addition of 1-bromo-2-

methylpentane (1.2 equiv).

Technical Note: KI facilitates the reaction by converting the bromide to the more reactive

iodide in situ.

Reaction: Heat the mixture to

for 6–12 hours. Monitor by TLC (Eluent: 10% EtOAc/Hexanes) or HPLC. The starting phenol
should disappear.

Workup: Cool to room temperature. Pour the mixture into ice-cold water (5x reaction

volume).

Observation: The product usually oils out or precipitates.

Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with 1M NaOH (to

remove unreacted phenol), water, and brine. Dry over

and concentrate in vacuo.

Purification: If the oil is impure, pass through a short silica plug eluting with 5%

EtOAc/Hexanes.

Step 2: Catalytic Hydrogenation to Aniline
The reduction of the nitro group is best achieved via catalytic hydrogenation for cleanliness.

Materials & Stoichiometry
Reagent Equiv. Role

Nitro Intermediate 1.0 Substrate

10% Pd/C (50% wet) 10 wt% Catalyst

Hydrogen (

)
Balloon Reductant

Methanol (MeOH) 10 vol Solvent
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Protocol
Safety Check: Ensure all ignition sources are removed. Purge the vessel with Nitrogen (

) before introducing catalyst.

Loading: Dissolve the nitro intermediate in Methanol (or Ethanol). Carefully add the Pd/C

catalyst.

Caution: Dry Pd/C is pyrophoric. Always use wet catalyst or add under an inert blanket.

Hydrogenation: Purge the flask with

gas (balloon pressure is sufficient) three times. Stir vigorously at room temperature for 4–6
hours.

Monitoring: The yellow color of the nitro compound will fade to a colorless or pale brown

solution. Monitor by LC-MS for the mass shift (

).

Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the

pad with MeOH.

Safety: Do not let the filter cake dry out completely in air; keep it wet with water/solvent

before disposal.

Isolation: Concentrate the filtrate to obtain the crude aniline.

Final Purification: If necessary, purify via flash column chromatography (Hexanes/EtOAc) or

convert to the hydrochloride salt (using HCl/Dioxane) for crystallization.

Critical Quality Attributes (Analytical)
To validate the synthesis, compare your data against these expected parameters.
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Attribute Expected Value/Signal

Physical State
Pale yellow oil or low-melting solid. Darkens on

air exposure.

NMR (Ether)

ppm (d, 2H,

). The doublet splitting confirms the adjacent CH

group.

NMR (Amine)

ppm (broad s, 2H,

). Exchangeable with

.

MS (ESI+) .

IR Spectroscopy
(N-H stretch),

(Ar-O-C ether stretch).

Troubleshooting & Optimization
Issue: Low Yield in Step 1.

Cause: Steric hindrance of the 2-methylpentyl group.

Solution: Switch solvent to Acetonitrile and use Cesium Carbonate (

). The "Cesium Effect" often enhances alkylation yields with hindered halides due to higher
solubility and looser ion pairing.

Issue: Incomplete Reduction.

Cause: Catalyst poisoning (Sulphur traces) or insufficient agitation.

Solution: Add a drop of acetic acid to the hydrogenation mixture or switch to Fe/
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in Ethanol/Water reflux (Bechamp reduction) if the catalytic route fails.

References
Williamson Ether Synthesis Mechanism & Conditions

Source: Master Organic Chemistry. "The Williamson Ether Synthesis."[4][5][6][7][8]

URL:[Link]

Reduction of Nitroarenes to Anilines

Source: Organic Chemistry Portal. "Reduction of Nitro Compounds."

URL:[Link]

Chemical Data for 2-[(2-Methylpentyl)

General Protocol for Alkyl

Source: PrepChem.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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